Cas no 100696-00-2 (4,5-dimethyl-2-(trifluoromethyl)-Pyridine)

4,5-dimethyl-2-(trifluoromethyl)-Pyridine structure
100696-00-2 structure
Product Name:4,5-dimethyl-2-(trifluoromethyl)-Pyridine
CAS No:100696-00-2
MF:C8H8F3N
MW:175.151032447815
CID:1096059
PubChem ID:13507154
Update Time:2025-04-20

4,5-dimethyl-2-(trifluoromethyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethyl-2-(trifluoromethyl)-Pyridine
    • 2-(trifluoromethyl)-4,5-dimethylpyridine
    • 4,5-Dimethyl-2-(trifluoromethyl)pyridine
    • DTXSID401274020
    • TQ0035
    • 100696-00-2
    • 4,5-dimethyl-2-trifluoromethylpyridine
    • FMFJYDNHFUUBBE-UHFFFAOYSA-N
    • SCHEMBL14183073
    • Inchi: 1S/C8H8F3N/c1-5-3-7(8(9,10)11)12-4-6(5)2/h3-4H,1-2H3
    • InChI Key: FMFJYDNHFUUBBE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)C(C)=CN=1)(F)F

Computed Properties

  • Exact Mass: 175.060884g/mol
  • Monoisotopic Mass: 175.060884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 175.15g/mol
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12.9Ų
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